Cas no 39815-61-7 (2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate)

• Product Name: 2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate
• CAS No: 39815-61-7
• MF: C₂₁H₂₂O₃
• MW: 322.397586345673
• CID: 1511099
• PubChem ID: 135032
• Update Time: 2025-04-21

2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate
• (-)-6-(2-(Benzoyloxy)ethyl)-2,3-dihydro-2,5,7-trimethyl-1H-inden-1-one
• 1H-Inden-1-one, 6-(2-(benzoyloxy)ethyl)-2,3-dihydro-2,5,7-trimethyl-, (-)-
• Pterosin B benzoate
• DTXSID60960378
• 39815-61-7

• Inchi： 1S/C21H22O3/c1-13-11-17-12-14(2)20(22)19(17)15(3)18(13)9-10-24-21(23)16-7-5-4-6-8-16/h4-8,11,14H,9-10,12H2,1-3H3
• InChI Key： CSWMHQNMZCCFDG-UHFFFAOYSA-N
• SMILES： CC1C(=O)C2C(=CC(=C(C=2C)CCOC(C2C=CC=CC=2)=O)C)C1

Computed Properties

• Exact Mass: 322.15696
• Monoisotopic Mass: 322.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones